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Compound of Interest

Compound Name: 2-Nitroanthracene

Cat. No.: B1198904

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety protocols and logistical plans for the handling and
disposal of 2-Nitroanthracene. Given the compound's potential hazards, adherence to these
guidelines is mandatory to ensure personnel safety and environmental protection. Information
from the safety data sheet of the related isomer, 9-Nitroanthracene, has been utilized as a
close proxy in the absence of a specific SDS for 2-Nitroanthracene; precautions should be
considered as the minimum standard.

Hazard Identification and Exposure Control

2-Nitroanthracene is a nitroaromatic compound and should be handled as a potential
mutagen and carcinogen. All operations must be conducted under the assumption that the
substance is hazardous.

Personal Protective Equipment (PPE): The following PPE is mandatory when handling 2-
Nitroanthracene.[1][2]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1198904?utm_src=pdf-interest
https://www.benchchem.com/product/b1198904?utm_src=pdf-body
https://www.benchchem.com/product/b1198904?utm_src=pdf-body
https://www.benchchem.com/product/b1198904?utm_src=pdf-body
https://www.benchchem.com/product/b1198904?utm_src=pdf-body
https://www.benchchem.com/product/b1198904?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/N0987_EU_6N.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL01093~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2015:59:28~~9-Nitroanthracene~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Protection Type Specification Rationale

NIOSH/MSHA-approved air-

purifying respirator with ) )
To prevent inhalation of dust or

Respiratory appropriate cartridges for
) aerosols.
organic vapors and
particulates.
Chemical-resistant gloves
Hand (e.g., Nitrile rubber, tested for To prevent skin contact.

breakthrough time).

Safety glasses with side

shields or chemical safety
To protect eyes and face from

Eye/Face goggles. A face shield is
_ _ _ contact.
required when there is a risk of
splashing.
A disposable Tyvek suit or a
Bod lab coat worn over personal To prevent contamination of
oay . . . .
clothing, with closed-front and skin and clothing.[3]
long sleeves.
Footwear Closed-toe shoes. To protect feet from spills.

Engineering Controls:

o All handling of 2-Nitroanthracene, including weighing and solution preparation, must be
conducted within a certified chemical fume hood to minimize inhalation exposure.[1]

o A safety shower and eyewash station must be readily accessible in the work area.[1]

Physical and Chemical Properties

Understanding the physical and chemical properties of 2-Nitroanthracene is crucial for safe
handling and storage.
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Property Value

Molecular Formula C14HaNO:2

Molecular Weight 223.23 g/mol

Appearance Yellow-orange solid

Melting Point 146 °C (for 9-Nitroanthracene)[2]
Boiling Point 275 °C (for 9-Nitroanthracene)[2]
Solubility Low water solubility

Safe Handling and Operational Plan

A systematic approach to handling 2-Nitroanthracene is essential to minimize risk.
3.1. Preparation and Handling:

o Designated Area: All work with 2-Nitroanthracene must be performed in a designated and
clearly marked area within a laboratory.

e Fume Hood Use: Conduct all weighing, transfers, and preparations of solutions inside a
certified chemical fume hood.[1]

e Prevent Dust Formation: Handle the solid material carefully to avoid generating dust.[2]

o Personal Hygiene: Wash hands thoroughly with soap and water after handling and before
leaving the laboratory.[1]

3.2. Storage:
o Store 2-Nitroanthracene in a tightly sealed, clearly labeled container.

» Keep the container in a cool, dark, and well-ventilated area, away from incompatible
materials such as oxidizing agents.[1]

Emergency Procedures
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Immediate and appropriate response to emergencies is critical.

4.1. First Aid Measures:

Exposure Route

First Aid Protocol

Inhalation

Move the individual to fresh air. If not breathing,
give artificial respiration. Seek immediate

medical attention.[2]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing. Seek medical attention if irritation
persists.[2]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.[2]

Ingestion

Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.[1]

4.2. Spill Response:

vermiculite, sand).

Evacuate: Immediately evacuate the area of all non-essential personnel.
Ventilate: Ensure the area is well-ventilated, if safe to do so.

Contain: Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,

Collect: Carefully sweep or scoop the absorbed material into a labeled, sealable container

for hazardous waste disposal. Avoid creating dust.[2]

Decontaminate: Decontaminate the spill area as described in Section 5.

Caption: Workflow for responding to a 2-Nitroanthracene spill.
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Decontamination and Disposal Plan

Proper decontamination and disposal are critical to prevent secondary contamination and
environmental harm.

5.1. Decontamination Protocol: Decontamination should be performed for any surfaces,
glassware, or equipment that has come into contact with 2-Nitroanthracene.

e Initial Wipe: Wearing appropriate PPE, use disposable towels to absorb the bulk of any
visible contamination.

¢ Solvent Wash: Wash the contaminated surface with a suitable organic solvent (e.g., acetone,
ethanol) followed by a soap and water wash. Be aware of the flammability of the solvent.

¢ Rinse: Thoroughly rinse the surface with water.

o Waste Collection: All cleaning materials (towels, wipes) and rinse solutions must be collected
as hazardous waste.

5.2. Disposal Plan: All waste materials contaminated with 2-Nitroanthracene must be treated
as hazardous waste.

o Waste Segregation: Collect all solid and liquid waste contaminated with 2-Nitroanthracene
in separate, clearly labeled, and sealed containers.

e Labeling: Label waste containers with "Hazardous Waste," the chemical name "2-
Nitroanthracene,” and the associated hazards (e.g., "Toxic," "Mutagen").

o Storage: Store waste containers in a designated satellite accumulation area.

» Disposal: Arrange for disposal through your institution's environmental health and safety
(EHS) office or a licensed hazardous waste disposal contractor. Do not dispose of 2-
Nitroanthracene down the drain or in regular trash.

Caption: Logical flow for the disposal of 2-Nitroanthracene waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistics for Handling 2-
Nitroanthracene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1198904#personal-protective-equipment-for-
handling-2-nitroanthracene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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